N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}cyclobutanecarboxamide
Overview
Description
The compound is a complex organic molecule that contains a cyclobutanecarboxamide group attached to a phenyl ring, which is further connected to a 4-methylpiperazine group via a sulfonyl bridge .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The cyclobutanecarboxamide group would provide a rigid, cyclic core, while the phenyl ring would contribute to the compound’s aromaticity. The 4-methylpiperazine group would add a secondary amine functionality, and the sulfonyl bridge would introduce additional polarity .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of polar functional groups like sulfonyl and carboxamide would likely make it somewhat polar and potentially soluble in polar solvents. The compound’s exact melting point, boiling point, and other physical properties would need to be determined experimentally .Scientific Research Applications
Anti-Inflammatory Effects
This compound has been found to have anti-inflammatory effects . A study investigated the anti-nociceptive and anti-inflammatory effects of a new piperazine compound . It was found that the compound reduced oedema formation and cell migration, decreased the activity of the myeloperoxidase enzyme, and reduced the levels of pro-inflammatory cytokines IL-1β and TNF-α .
Antiproliferative Activity
The compound has shown antiproliferative activity against A2780 human ovarian carcinoma cells . This suggests potential applications in cancer research and treatment .
Antibacterial Agent
N-aryl and N-alkyl piperazine derivatives, which this compound is a part of, have been reported as potent antibacterial agents . This suggests potential applications in the development of new antibiotics .
Antimalarial Agent
N-aryl and N-alkyl piperazine derivatives have also been reported as antimalarial agents . This suggests potential applications in the treatment of malaria .
Antipsychotic Agent
N-aryl and N-alkyl piperazine derivatives have been reported as antipsychotic agents . This suggests potential applications in the treatment of psychiatric disorders .
Antifungal Agent
N-aryl and N-alkyl piperazine derivatives have been reported as antifungal agents . This suggests potential applications in the treatment of fungal infections .
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit the serine/threonine-protein kinase chk1 and Aurora kinase A . These kinases play crucial roles in cell cycle regulation and mitosis, respectively.
Mode of Action
Kinase inhibitors typically function by binding to the atp-binding pocket of the kinase, preventing the phosphorylation of substrates and thus inhibiting the kinase’s activity .
Biochemical Pathways
Inhibition of kinases like chk1 and aurora kinase a can disrupt cell cycle progression and mitosis, potentially leading to cell cycle arrest or apoptosis .
Result of Action
Inhibition of kinases like chk1 and aurora kinase a can lead to cell cycle arrest or apoptosis, potentially exerting anti-proliferative effects .
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[4-(4-methylpiperazin-1-yl)sulfonylphenyl]cyclobutanecarboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N3O3S/c1-18-9-11-19(12-10-18)23(21,22)15-7-5-14(6-8-15)17-16(20)13-3-2-4-13/h5-8,13H,2-4,9-12H2,1H3,(H,17,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRTDOVVHKHEDOJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3CCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.